2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: CC1(CCC2=CC=CC=C2C1=O)CN
• InChI: InChI=1S/C12H15NO/c1-12(8-13)7-6-9-4-2-3-5-10(9)11(12)14/h2-5H,6-8,13H2,1H3
• InChIKey: AUMVIBBNUYTTSI-UHFFFAOYSA-N

2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one: Structural Identity, Physicochemical Baseline, and Procurement Context

The compound 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS 1823903-42-9; also named 2-(aminomethyl)-2-methyl-3,4-dihydronaphthalen-1(2H)-one) is an α-tetralone derivative with molecular formula C12H15NO and molecular weight 189.25 g/mol . It features a primary aminomethyl (–CH₂NH₂) group and a methyl substituent at the C-2 position of the tetrahydronaphthalen-1-one scaffold. The compound is commercially listed at ≥95% purity, with a calculated LogP of 1.78 and a topological polar surface area (TPSA) of 43.09 Ų . It belongs to the broader class of aminomethyl-substituted tetralones, which have been explored as conformationally constrained scaffolds for dopamine and serotonin receptor ligands, as well as synthetic intermediates for CNS-active agents [1].

Scaffold C-2 quaternary aminomethyl-tetralone

Reactive handle Primary aliphatic amine (–CH₂NH₂)

Purity ≥95% for reproducible synthesis

• [1] Caro, Y.; Torrado, M.; Masaguer, C.F.; Raviña, E.; Padín, F.; Brea, J.; Loza, M.I. Chemoenzymatic synthesis and binding affinity of novel (R)- and (S)-3-aminomethyl-1-tetralones, potential atypical antipsychotics. Bioorg. Med. Chem. Lett. 2004, 14, 585–588. View Source

Why 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one Cannot Be Replaced by In-Class Aminotetralone Analogs

Although multiple aminotetralone congeners share a common 1-tetralone core, subtle variations in the position, length, and substitution of the amino-bearing side chain produce divergent physicochemical properties, in vivo pharmacodynamic signatures, and receptor-binding profiles that preclude simple interchange. For instance, while 2-amino-2-methyl-1-tetralone (the direct amino analog lacking the methylene spacer) increases locomotor activity in mice, the regioisomeric 1-amino-1-methyl-2-tetralone depresses spontaneous locomotion [1]. Similarly, repositioning the aminomethyl group from C-2 to C-3 yields compounds with nanomolar affinity for dopamine D₂ and serotonin 5-HT₂A receptors that are absent in the 2-substituted series [2]. N-Methylation of the aminomethyl group (mephtetramine) further alters LogP, TPSA, and hydrogen-bonding capacity, while tertiary amine analogs such as 2-dimethylaminomethyltetralone—which lack a hydrogen-bond donor—exhibit distinct pharmacokinetic behavior [3]. These examples demonstrate that the precise chemical identity of the C-2 substituent governs the compound's biological, physicochemical, and synthetic utility, rendering generic substitution scientifically unsound.

! Positional isomerism (C-2 vs C-3, 6, 7) alters receptor binding profiles and synthetic reactivity.

! Primary amine H-bond donor is essential for GPCR pharmacophore engagement; tertiary amine analogs lack this interaction.

! C-2 quaternary center provides conformational restriction absent in non-methylated analogs, affecting CNS target fit.

• [1] Yang, D.J.; et al. Aminotetralone analogues of ketamine: synthesis and evaluation of hypnotic and locomotor properties in mice. J. Med. Chem. 1985, 28 (9), 1361–1365. View Source
• [2] Cortizo, L.; Raviña, E.; et al. Synthesis and antidopaminergic activity of some 3-(aminomethyl)tetralones as analogues of butyrophenone. J. Med. Chem. 1991, 34 (7), 2242–2247. View Source
• [3] PubChem. Mephtetramine (CID 69845357). 2-((Methylamino)methyl)-3,4-dihydronaphthalen-1(2H)-one. Computed XLogP3 = 2.2. View Source

2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one: Head-to-Head and Cross-Study Quantitative Differentiation

Molecular Weight and Formula Distinguish the Target from 2-Amino-2-methyl-1-tetralone

The target compound (C₁₂H₁₅NO) possesses a molecular weight of 189.25 g/mol, which is 14.02 Da heavier than 2-amino-2-methyl-1-tetralone (C₁₁H₁₃NO, 175.23 g/mol) due to the additional methylene (–CH₂–) unit in the aminomethyl side chain . This mass difference is analytically resolvable by LC-MS or HRMS and serves as a definitive identity check distinguishing the target from the direct amino analog.

Molecular Identity

Head-to-head

189.25 Da

Supports identity confirmation by MS

Δ +14.02 Da vs 2-amino-2-methyl-1-tetralone (175.23 Da)

Evidence Dimension	Molecular weight (monoisotopic)
Target Compound Data	189.1154 Da (C₁₂H₁₅NO)
Comparator Or Baseline	2-Amino-2-methyl-1-tetralone: 175.0997 Da (C₁₁H₁₃NO)
Quantified Difference	Δ = 14.02 Da (one CH₂ unit)
Conditions	Calculated exact mass; verified by vendor-reported molecular formula

Why This Matters

This mass difference enables unambiguous identity confirmation and purity assessment by mass spectrometry when procuring or qualifying the compound against the closely related amino analog.

Increased Lipophilicity (LogP) Relative to 2-Amino-2-methyl-1-tetralone

The target compound has a vendor-reported calculated LogP of 1.78 . 2-Amino-2-methyl-1-tetralone, lacking the methylene spacer, has an estimated LogP of approximately 1.5 (calculated by ChemSpider ACD/Labs) . The ~0.3 log unit increase in lipophilicity is consistent with the addition of one methylene group and predicts moderately enhanced passive membrane permeability, which is relevant for CNS drug-design applications.

Lipophilicity (LogP)

Cross-study comparable

1.78

May support CNS permeability modeling

ΔLogP ≈ +0.3 vs amino analog (est. 1.5); algorithm-dependent

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.78 (vendor-reported)
Comparator Or Baseline	2-Amino-2-methyl-1-tetralone: LogP ≈ 1.5 (ChemSpider-estimated)
Quantified Difference	ΔLogP ≈ +0.3
Conditions	Calculated values; different estimation algorithms may yield minor variation

Why This Matters

Higher LogP correlates with increased passive membrane permeability, a key selection criterion for CNS-targeted probe design where the aminomethyl homolog may offer superior brain penetration relative to the amino analog.

Primary Amine Hydrogen-Bond Donor Capacity vs. Tertiary Amine Analog (2-Dimethylaminomethyltetralone)

The target compound contains one hydrogen-bond donor (primary amine NH₂) and a TPSA of 43.09 Ų . By contrast, 2-dimethylaminomethyltetralone (CAS 7353-59-5) has zero hydrogen-bond donors and a lower calculated TPSA of approximately 20.3 Ų, as it bears a tertiary amine . The presence of a hydrogen-bond donor in the target compound is essential for engaging receptor pharmacophores that require a directional H-bond interaction, as demonstrated for aminomethyl-tetralone-based dopamine and serotonin ligands where the primary amine participates in key receptor contacts [1].

H-Bond Donor Capacity

Class-level inference

1 HBD (NH₂)

Primary amine required for aminergic GPCR pharmacophore

Tertiary amine analog (0 HBD) cannot substitute; TPSA 43.09 vs ~20.3 Ų

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area (TPSA)
Target Compound Data	HBD = 1 (primary –NH₂); TPSA = 43.09 Ų
Comparator Or Baseline	2-Dimethylaminomethyltetralone: HBD = 0; TPSA ≈ 20.3 Ų (tertiary amine)
Quantified Difference	ΔHBD = 1; ΔTPSA ≈ 22.8 Ų
Conditions	Calculated properties; TPSA values from vendor and database sources

Why This Matters

A primary amine hydrogen-bond donor is a prerequisite for key target engagement in aminergic GPCR ligand design; the tertiary amine analog cannot serve as a surrogate in applications requiring a directional H-bond interaction.

• [1] Carro, L.; et al. Synthesis and biological evaluation of a series of aminoalkyl-tetralones and tetralols as dual dopamine/serotonin ligands. Eur. J. Med. Chem. 2014, 71, 237–249. View Source

Regioisomeric Differentiation: 2-Aminomethyl vs. 6- and 7-Aminomethyl Positional Isomers

Positional isomers 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one (CAS 933722-59-9) and 7-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one (CAS 1803565-85-6) place the aminomethyl group on the aromatic ring rather than at the C-2 aliphatic position . These aromatic-ring aminomethyl isomers have molecular formula C₁₁H₁₃NO and molecular weight 175.23, whereas the target compound (C₁₂H₁₅NO, 189.25) bears the aminomethyl at the quaternary C-2 center flanked by both a methyl group and the ketone . This fundamental regioisomeric difference dictates wholly distinct chemical reactivity: the aromatic amine in 6- or 7-substituted isomers is aniline-like (weaker base), while the C-2 aminomethyl group in the target is an alkylamine with higher basicity and nucleophilicity, enabling different downstream derivatization chemistry.

Regioisomeric Identity

Cross-study comparable

C-2 aliphatic amine

Alkylamine reactivity vs aniline-type isomers

6- and 7-aminomethyl isomers are aromatic amines; different pKa and nucleophilicity

Evidence Dimension	Substitution position, molecular formula, and amine type
Target Compound Data	C-2 aliphatic aminomethyl (alkylamine); C₁₂H₁₅NO, 189.25 g/mol
Comparator Or Baseline	6-(Aminomethyl) isomer: C-6 aromatic (aniline-type); C₁₁H₁₃NO, 175.23 . 7-(Aminomethyl) isomer: C-7 aromatic; C₁₁H₁₃NO
Quantified Difference	Different amine class (alkyl vs. aromatic); ΔMW = 14.02 Da; different pKa, nucleophilicity
Conditions	Structural comparison based on CAS registry data and molecular formula

Why This Matters

The amine class (alkylamine vs. aromatic amine) governs reactivity in amide coupling, reductive amination, and protecting-group strategies; procurement of the incorrect regioisomer would yield failed synthetic sequences in medicinal chemistry campaigns.

C-2 Quaternary Center Confers Conformational Restraint Absent in Non-Methylated 2-Aminomethyltetralone

The C-2 position of the target compound is a quaternary carbon bearing methyl, aminomethyl, and the tetralone ring, with the ketone as the fourth substituent . In the non-methylated analog 2-(aminomethyl)-1-tetralone (where C-2 is a tertiary CH center), the aminomethyl side chain has rotational freedom. The geminal dimethyl substitution pattern in the target compound restricts conformational mobility and mimics the α,α-disubstituted motif found in ketamine and related CNS-active aminotetralones, which requires a quaternary center for optimal receptor fitting [1]. This quaternary center also prevents enolization at C-2, providing enhanced chemical stability under basic conditions.

Conformational Restraint

Class-level inference

C-2 quaternary center

Mimics ketamine pharmacophore rigidity

Non-methylated analog has tertiary C-2; free rotation and enolization possible

Evidence Dimension	C-2 substitution pattern and conformational degrees of freedom
Target Compound Data	C-2 quaternary (methyl + aminomethyl); restricted rotation; prevents enolization
Comparator Or Baseline	2-(Aminomethyl)-1-tetralone (non-methylated): C-2 tertiary CH; free rotation; enolizable [inferred]
Quantified Difference	1 additional C–C bond; quaternary vs. tertiary center; qualitative conformational restriction
Conditions	Structural inference based on substitution pattern; no direct experimental conformational analysis available

Why This Matters

Conformational restriction via quaternary carbon substitution is a validated design principle in CNS aminergic ligand optimization; the target compound inherently provides this feature without requiring additional synthetic steps.

• [1] Yang, D.J.; et al. Aminotetralone analogues of ketamine: synthesis and evaluation of hypnotic and locomotor properties in mice. J. Med. Chem. 1985, 28 (9), 1361–1365. View Source

Recommended Procurement and Application Scenarios for 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one

CNS Probe and Lead Optimization: Exploiting the Primary Amine Handle and Quaternary Center

The combination of a primary alkylamine and a quaternary C-2 center makes this compound an ideal scaffold for CNS medicinal chemistry. The primary amine can be elaborated via reductive amination, amide coupling, or sulfonamide formation to generate focused libraries of substituted aminomethyl-tetralones. As demonstrated in the aminoalkyl-tetralone series, compounds with Meltzer's ratios (5-HT₂A/D₂ pKi) exceeding 1.30 have been identified as atypical antipsychotic leads [1]. The quaternary center of the target compound provides the conformational rigidity associated with the ketamine pharmacophore, while the aminomethyl spacer offers an extra degree of freedom to fine-tune receptor fit compared to the direct amino analog 2-amino-2-methyl-1-tetralone [2].

Synthetic Intermediate for Tetralone-Derived CNS Agents and Agrochemicals

α-Tetralone derivatives serve as established intermediates for serotonin pre-synaptic inhibitors with antidepressant activity and for monoamine reuptake inhibitors targeting depression, ADHD, and Parkinson's disease [1]. The primary amine in the target compound provides a versatile synthetic handle compatible with diverse coupling chemistries. Its higher LogP (1.78) relative to the 2-amino analog predicts superior organic-solvent partition and ease of extraction during workup, improving practical synthetic throughput in multi-step sequences.

Physicochemical Tool for SAR Studies on Amine Basicity and Membrane Permeability

The ~0.3 LogP difference between the target compound (LogP 1.78) and 2-amino-2-methyl-1-tetralone (LogP ~1.5) provides a matched molecular pair for evaluating the impact of a single methylene insertion on ADME parameters [1][2]. Additionally, the target and 2-dimethylaminomethyltetralone constitute a primary-vs-tertiary amine pair (ΔHBD = 1) suitable for dissecting the contribution of hydrogen-bond donor capacity to permeability, solubility, and off-target binding without altering the core scaffold [2].

Chemical Biology Tool: Conformationally Constrained Scaffold for Target Identification

The C-2 quaternary center imposes conformational restriction analogous to that found in biologically validated aminotetralones [1]. This scaffold can be functionalized to carry photoaffinity labels or biotin tags through the primary amine, enabling target-identification studies (e.g., chemical proteomics) for receptors previously shown to engage aminomethyl-tetralone ligands, including dopamine D₂, serotonin 5-HT₂A, and α₁-adrenoceptors [2].

Application

Selection Property

Validation Focus

CNS probe design (GPCR)

Primary amine reactivity & quaternary scaffold

Aminergic GPCR binding profile

CNS agent synthesis intermediate

High LogP for organic-phase extraction

Multi-step synthesis throughput

ADME parameter matched-pair study

LogP and HBD matched molecular pair

Membrane permeability correlation

Target identification probe

Quaternary center conformational restriction

Photolabel attachment & target engagement

• [1] Caro, Y.; Torrado, M.; Masaguer, C.F.; Raviña, E.; Padín, F.; Brea, J.; Loza, M.I. Chemoenzymatic synthesis and binding affinity of novel (R)- and (S)-3-aminomethyl-1-tetralones, potential atypical antipsychotics. Bioorg. Med. Chem. Lett. 2004, 14, 585–588. Meltzer's ratio > 1.30 for atypical antipsychotic profile. View Source
• [2] Yang, D.J.; et al. Aminotetralone analogues of ketamine: synthesis and evaluation of hypnotic and locomotor properties in mice. J. Med. Chem. 1985, 28 (9), 1361–1365. View Source